Cas no 1205-72-7 (1-Benzylpiperidin-4-amine dihydrochloride)

• Product Name: 1-Benzylpiperidin-4-amine dihydrochloride
• CAS No: 1205-72-7
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD00044825
• CID: 41077
• PubChem ID: 12594483
• Update Time: 2025-10-22

1-Benzylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpiperidin-4-amine dihydrochloride
• 1-(phenylmethyl)-4-Piperidinamine dihydrochloride
• 4-AMINO-1-BENZYLPIPERIDINE DIHYDROCHLORIDE
• 4-AMINO-1-BENZYLPIPERIDINE DIHYDROCHLORIDE HYDRATE
• 1-BENZYL
• 1-BENZYL-4-AMINOPIPERIDINE
• 1-BENZYL-4-AMINOPIPERIDINE 2HCL
• 1-BENZYL-4-AMINOPIPERIDINE DIHYDROCHLORIDE
• 4-AMINO-1-BENZYLPIPERIDIN DIHYDROCHLORID HYDRATE
• 4-AMINO-1-BENZYLPIPERIDINE 2HCLHYDRATE
• 4-PIPERIDINAMINE,1-(PHENYLMETHYL)-, HYDROCHLORIDE (1:2)
• 4-Ammonio-1-benzylpiperidinium dichloride
• 4-Piperidinamine, 1-(phenylmethyl)-, dihydrochloride
• 1-benzyl-4-piperidylamine, chloride, chloride
• PubChem7723
• 4-Amino-1-benzylpiperidine 2HCl
• RDEUNWFXSVDHCI-UHFFFAOYSA-N
• 1-Benzyl-4-aminopiperidine DiHCl
• SBB052012
• CS-0075598
• F2190-0516
• AKOS005146241
• SB43181
• F13671
• 1205-72-7
• FT-0657666
• SY005816
• EN300-1265938
• 1-Benzylpiperidin-4-aminedihydrochloride
• MFCD00044825
• SCHEMBL1624601
• BAA20572
• FT-0639907
• 1-benzyl-4-amino-piperidine dihydrochloride
• A804540
• 1-benzylpiperidin-4-amine;dihydrochloride
• TS-03482
• 1-benzyl-4-amino piperidine dihydrochloride
• DB-061757

• MDL： MFCD00044825
• Inchi： 1S/C12H18N2.2ClH/c13-12-6-8-14(9-7-12)10-11-4-2-1-3-5-11;;/h1-5,12H,6-10,13H2;2*1H
• InChI Key： RDEUNWFXSVDHCI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 226.12400
• Monoisotopic Mass: 225.115851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: Light yellow or white crystalline powder
• Boiling Point: 281.2℃ at 760 mmHg
• Flash Point: 164.8 °C
• PSA: 29.26000
• LogP: 3.04990
• Solubility: Not determined

1-Benzylpiperidin-4-amine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Inert atmosphere,Room Temperature(BD17766)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzylpiperidin-4-amine dihydrochloride

Comprehensive Overview of 1-Benzylpiperidin-4-amine dihydrochloride (CAS No. 1205-72-7): Properties, Applications, and Research Insights

1-Benzylpiperidin-4-amine dihydrochloride (CAS No. 1205-72-7) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This piperidine derivative is characterized by its benzyl-substituted amine structure, which contributes to its versatility in medicinal chemistry. The dihydrochloride salt form enhances its solubility, making it a preferred choice for experimental applications. Researchers often explore its role as a building block for designing novel bioactive molecules, particularly in central nervous system (CNS) studies.

In recent years, the demand for 1-Benzylpiperidin-4-amine dihydrochloride has surged due to its potential applications in neurological research. With growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's, this compound is frequently investigated for its ligand-binding properties to receptors such as sigma-1 or dopamine transporters. Its structural flexibility allows for modifications that can optimize pharmacokinetic profiles, a topic frequently searched in AI-driven drug discovery platforms. Keywords like "piperidine-based CNS drugs" and "amine derivatives in neuropharmacology" reflect user queries in scientific databases.

The synthesis of CAS 1205-72-7 typically involves reductive amination of 4-piperidone followed by benzylation and salt formation. Analytical techniques like HPLC and NMR spectroscopy are employed to verify purity, a critical factor for reproducibility in high-throughput screening. Notably, its stability under physiological pH conditions makes it suitable for in vitro assays, aligning with trends in precision medicine research. Discussions on platforms like PubMed often highlight its relevance in GPCR-targeted therapies, a hotspot in contemporary pharmacology.

Beyond neuroscience, 1-Benzylpiperidin-4-amine dihydrochloride finds utility in catalysis and material science. Its amine group can act as a ligand for metal complexes, a feature explored in green chemistry initiatives. Environmental scientists also examine its biodegradability, addressing concerns around sustainable chemical practices—a trending topic in EU REACH compliance forums. Such multidisciplinary applications underscore its importance in both academia and industry.

Quality control of CAS 1205-72-7 adheres to stringent protocols, with suppliers providing certificates of analysis (CoA) to ensure compliance with ICH guidelines. Storage recommendations typically include cool, dry conditions to prevent degradation, a detail often queried by laboratory personnel. The compound’s MSDS data sheets emphasize safe handling practices, reflecting the broader shift toward lab safety automation technologies.

In summary, 1-Benzylpiperidin-4-amine dihydrochloride exemplifies the intersection of structural chemistry and applied research. Its adaptability to diverse scientific inquiries—from drug design to catalytic systems—positions it as a staple in modern R&D. As AI tools like AlphaFold accelerate molecular modeling, compounds like this will remain pivotal in bridging computational predictions with empirical validation.